Cas no 3406-02-8 (Bis(phenylsulfonyl)methane)

Bis(phenylsulfonyl)methane structure
Bis(phenylsulfonyl)methane structure
Product Name:Bis(phenylsulfonyl)methane
CAS No:3406-02-8
MF:C13H12O4S2
MW:296.361981391907
MDL:MFCD00007553
CID:317114
PubChem ID:87565029
Update Time:2025-04-19

Bis(phenylsulfonyl)methane Chemical and Physical Properties

Names and Identifiers

    • Bis(phenylsulfonyl)methane
    • Benzene,1,1'-[methylenebis(sulfonyl)]bis-
    • (Methylenedisulfonyl)dibenzene
    • (PhSO2)2CH2
    • Bis(benzenesulfonyl)methane
    • Bis-(phenylsulfonyl)-methan
    • bis(phenylsulfonyl)methaneyl-1,3-butadiene
    • BIS(PHENYLSULPHONYL)METHANE
    • bis-phenylsulfonyl methane
    • CH2(SO2Ph)2
    • Di(phenylsulfonyl)methane
    • METHYLENEBIS(PHENYL SULFONE)
    • 1,1'-[Methylenebis(sulfonyl)]bis[benzene]
    • NSC 47076
    • (Methylenebis(sulphonyl))bisbenzene
    • Benzene, 1,1'-[methylenebis(sulfonyl)]bis-
    • MLS002608794
    • QCHNSJNRFSOCLJ-UHFFFAOYSA-N
    • AK114309
    • {[(phenylsulfonyl)methyl]sulfonyl}benzene
    • bisphenylsulfonylmethane
    • Maybridge3_003227
    • Bis(phenylsulfonyl)-methane
    • Bis(phenylsulfonyl)methane, 96%
    • C13H12O4S2
    • [Methylenebis(sulfonyl)]bisbenzene
    • HMS3085I15
    • HMS1440C15
    • CCG-253683
    • NS00048845
    • DTXSID10187659
    • METHANE, BIS(PHENYLSULFONYL)-
    • SMR001527537
    • EINECS 222-291-5
    • SCHEMBL64761
    • IDI1_014614
    • FT-0634839
    • UNII-X638VBN9T9
    • AKOS000279585
    • B2167
    • A912370
    • ([(Phenylsulfonyl)methyl]sulfonyl)benzene #
    • NSC-47076
    • NSC47076
    • 3406-02-8
    • 4,4-(4,4-ISOPROPYLIDENEDIPHENOXY)BIS(PHTHALICANHYDRIDE)
    • 1,1'-(METHYLENEBIS(SULFONYL))BIS(BENZENE)
    • X638VBN9T9
    • (benzenesulfonyl)methanesulfonylbenzene
    • CS-B0727
    • CHEMBL1865838
    • Bis(phenylsulfonyl)methane, purum, >=97.0% (HPLC)
    • BENZENE, 1,1'-(METHYLENEBIS(SULFONYL))BIS-
    • AG-205/03629020
    • benzenesulfonylmethylsulfonylbenzene
    • SY011036
    • DS-6440
    • J-519888
    • MFCD00007553
    • DTXCID20110150
    • [methylenebis(sulphonyl)]bisbenzene
    • DB-022680
    • MDL: MFCD00007553
    • Inchi: 1S/C13H12O4S2/c14-18(15,12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
    • InChI Key: QCHNSJNRFSOCLJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 296.01800
  • Monoisotopic Mass: 296.018
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 424
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 85

Experimental Properties

  • Color/Form: White solid
  • Density: 1.363
  • Melting Point: 120.0 to 123.0 deg-C
  • Boiling Point: 552.8°C at 760 mmHg
  • Flash Point: 374.4°C
  • Refractive Index: 1.4360 (estimate)
  • PSA: 85.04000
  • LogP: 4.05330
  • Solubility: Not determined

Bis(phenylsulfonyl)methane Security Information

Bis(phenylsulfonyl)methane Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Bis(phenylsulfonyl)methane Pricemore >>

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Bis(phenylsulfonyl)methane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hexamethyldisilazane ,  Potassium hydride Solvents: Tetrahydrofuran ;  20 - 30 min, 0 °C; 30 min, rt
1.2 Solvents: Tetrahydrofuran ;  30 min, -78 °C; 30 min, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  cooled
Reference
Preparation of α-fluorobis(phenylsulfonyl)methane (FBSM)
Surya Prakash, G. K.; Shao, Nan; Wang, Fang; Ni, Chuanfa, Organic Syntheses, 2013, 90, 130-144

Bis(phenylsulfonyl)methane Raw materials

Bis(phenylsulfonyl)methane Preparation Products

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